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Compound of Interest

Compound Name: 3-Methylnonadecane

Cat. No.: B1614842

An In-depth Technical Guide to 3-
Methylnonadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylnonadecane is a saturated, branched-chain alkane with the chemical formula
C20H42. This comprehensive technical guide provides a detailed overview of its chemical
properties, synthesis, analytical methodologies, and known biological significance. While direct
applications in drug development are not extensively documented, this guide explores its role
as a semiochemical and its presence in natural sources, offering insights for researchers in
various fields.

Chemical Identification and Properties
CAS Number: 6418-45-7[1]

Chemical Synonyms:

e Nonadecane, 3-methyl-[2]

¢ (+)-3-Methylnonadecane
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Physicochemical Properties

Property Value Reference
Molecular Formula C20H42 [11[2]
Molecular Weight 282.55 g/mol [1][2]
Appearance Colorless liquid or solid (waxy) [3]

Boiling Point 353.6 °C (estimated)

Melting Point Not available

Density 0.79 g/cm?3 (estimated)

Solubility Insoluble in water; soluble in

nonpolar organic solvents

LogP 10.1 (estimated)

Synthesis and Manufacturing

While specific industrial-scale synthesis protocols for 3-Methylnonadecane are not widely
published, general methods for the synthesis of long-chain branched alkanes can be adapted.
A common laboratory-scale approach involves a Grignard reaction followed by reduction.

Experimental Protocol: Grignard Synthesis (General
Approach)

o Grignard Reagent Formation: React a suitable alkyl halide (e.g., 1-bromoheptadecane) with
magnesium turnings in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran) to
form the Grignard reagent (heptadecylmagnesium bromide).

e Coupling Reaction: React the Grignard reagent with a ketone (e.g., 2-butanone). This will
result in a tertiary alcohol.

o Dehydration: Dehydrate the tertiary alcohol using a strong acid catalyst (e.g., sulfuric acid) to
form a mixture of alkenes.
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e Hydrogenation: Hydrogenate the alkene mixture using a catalyst such as palladium on
carbon (Pd/C) under a hydrogen atmosphere to yield 3-Methylnonadecane.

Note: This is a generalized protocol. Reaction conditions, including temperature, reaction time,
and purification methods, would need to be optimized for this specific synthesis.

Analytical Methodologies

The analysis of 3-Methylnonadecane, particularly in complex mixtures like insect cuticular
extracts, is typically performed using gas chromatography-mass spectrometry (GC-MS).
Nuclear magnetic resonance (NMR) spectroscopy is used for structural elucidation of the pure
compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify 3-Methylnonadecane from a mixture and to quantify its
abundance.

Experimental Protocol:

o Sample Preparation: Dissolve the sample containing 3-Methylnonadecane in a volatile
organic solvent such as hexane or dichloromethane. If analyzing insect cuticular
hydrocarbons, a common method is to wash the insect with the solvent for a short period.

e Gas Chromatograph (GC) Conditions:

o Column: A nonpolar capillary column, such as one coated with 5% phenyl-
methylpolysiloxane (e.g., DB-5 or equivalent), is typically used.

o Injector Temperature: 250-280 °C.

o Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few
minutes, then ramp up to a high temperature (e.g., 300-320 °C) at a rate of 10-20 °C/min.

o Carrier Gas: Helium or hydrogen at a constant flow rate.

e Mass Spectrometer (MS) Conditions:
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[e]

lonization Mode: Electron lonization (El) at 70 eV.

o

Mass Range: Scan from m/z 40 to 550.

[¢]

lon Source Temperature: 230 °C.

[¢]

Transfer Line Temperature: 280 °C.

Data Analysis: The retention time of the peak corresponding to 3-Methylnonadecane is
compared to that of a known standard. The mass spectrum will show characteristic
fragmentation patterns for branched alkanes, which can be compared to library spectra for
confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of purified 3-Methylnonadecane.
1H NMR Spectroscopy:

o Expected Chemical Shifts:

[e]

The methyl protons of the ethyl group at the C2 position will appear as a triplet around 0.8-
0.9 ppm.

[e]

The methyl protons of the methyl group at the C3 position will appear as a doublet around
0.8-0.9 ppm.

[e]

The methylene protons of the long alkyl chain will appear as a broad multiplet around 1.2-
1.4 ppm.

[e]

The methine proton at the C3 position will appear as a multiplet further downfield.
13C NMR Spectroscopy:
o Expected Chemical Shifts:

o The carbon of the terminal methyl group of the long chain will appear around 14 ppm.
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o The carbons of the methylene groups in the long chain will appear in the range of 22-34
ppm.

o The carbon of the methyl group at the C3 position will appear in a distinct region for
branched alkanes.

o The methine carbon at the C3 position will also have a characteristic chemical shift.

Biological Significance and Potential Applications

The primary known biological role of 3-Methylnonadecane is as a cuticular hydrocarbon
(CHC) and a semiochemical (pheromone) in insects.

Role in Insects

In many insect species, the cuticle is covered by a layer of hydrocarbons that primarily serves
to prevent water loss. This layer is often a complex mixture of n-alkanes, alkenes, and methyl-
branched alkanes. 3-Methylnonadecane has been identified as a component of the CHC
profile in various insects, including some species of fruit flies.

Beyond its function in desiccation resistance, 3-Methylnonadecane can act as a pheromone,
influencing social and mating behaviors.

Cuticular Hydrocarbon Biosynthesis Pathway

The biosynthesis of branched-chain alkanes like 3-Methylnonadecane in insects is a multi-
step enzymatic process that occurs in specialized cells called oenocytes.

_ - longases
Malonyl-CoA Fatty Acid Synthase (FAS) _)—>{ Very-Long-Chain | _ Chain Elongation
_ Falty Acy-CoA [S—
for methyl branch
o arege 14 3-Methyinonadecane
Propionyl-CoA

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1614842?utm_src=pdf-body
https://www.benchchem.com/product/b1614842?utm_src=pdf-body
https://www.benchchem.com/product/b1614842?utm_src=pdf-body
https://www.benchchem.com/product/b1614842?utm_src=pdf-body
https://www.benchchem.com/product/b1614842?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Biosynthesis of 3-Methylnonadecane in insects.

Potential in Drug Development

Currently, there is limited research on the direct application of 3-Methylnonadecane in drug
development for human diseases. However, understanding the biological roles of such
molecules in other organisms can inspire novel therapeutic strategies. For instance, the
disruption of CHC biosynthesis or perception in insect vectors of disease could be a target for
new pesticides.

The metabolism of branched-chain fatty acids, which are structurally related to branched-chain
alkanes, is an area of active research in human metabolic diseases. While speculative,
understanding how the human body processes exogenous long-chain branched alkanes could
be relevant in toxicology and nutrition science.

Toxicology and Safety

There is a lack of specific toxicological data for 3-Methylnonadecane. As a long-chain
saturated hydrocarbon, it is expected to have low acute toxicity. However, like other nonpolar
substances, it may cause skin and eye irritation upon direct contact. Inhalation of aerosols
could potentially lead to respiratory irritation. Due to its high lipophilicity (high estimated LogP),
there is a potential for bioaccumulation, though its metabolism and excretion in mammals have
not been well-studied.

Conclusion

3-Methylnonadecane is a branched-chain alkane with well-defined chemical and physical
properties. Its primary biological significance is in the chemical ecology of insects, where it
functions as a cuticular hydrocarbon and a pheromone. While direct applications in drug
development are yet to be explored, the study of its biosynthesis and biological activity
provides a foundation for research in pest management and potentially in understanding the
metabolism of xenobiotic lipids. Further research is needed to fully elucidate its toxicological
profile and potential interactions with mammalian biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1614842?utm_src=pdf-custom-synthesis
https://pherobase.com/database/compound/compounds-detail-3me-19Hy.php
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylnonadecane
https://accessemergencymedicine.mhmedical.com/content.aspx?bookid=2353&sectionid=220745702
https://www.benchchem.com/product/b1614842#3-methylnonadecane-cas-number-and-chemical-synonyms
https://www.benchchem.com/product/b1614842#3-methylnonadecane-cas-number-and-chemical-synonyms
https://www.benchchem.com/product/b1614842#3-methylnonadecane-cas-number-and-chemical-synonyms
https://www.benchchem.com/product/b1614842#3-methylnonadecane-cas-number-and-chemical-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1614842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

